Cas no 902837-04-1 (N-Isopropyl-2-(piperidin-4-yloxy)-benzamide)

• Product Name: N-Isopropyl-2-(piperidin-4-yloxy)-benzamide
• CAS No: 902837-04-1
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 823583
• PubChem ID: 24208820
• Update Time: 2025-05-24

N-Isopropyl-2-(piperidin-4-yloxy)-benzamide Chemical and Physical Properties

Names and Identifiers

• N-Isopropyl-2-(piperidin-4-yloxy)benzamide
• N-Isopropyl-2-(4-piperidinyloxy)benzamide
• N-Isopropyl-2-(piperidin-4-yloxy)-benzamide
• 2-piperidin-4-yloxy-N-propan-2-ylbenzamide
• N-ISOPROPYL-2-(4-PIPERIDINYLOXY) BENZAMIDE
• AKOS016006813
• 2-[(Piperidin-4-yl)oxy]-N-(propan-2-yl)benzamide
• CLB83704
• DTXSID50639900
• 902837-04-1
• DB-371571

• MDL： MFCD08060978
• Inchi： 1S/C15H22N2O2/c1-11(2)17-15(18)13-5-3-4-6-14(13)19-12-7-9-16-10-8-12/h3-6,11-12,16H,7-10H2,1-2H3,(H,17,18)
• InChI Key： LGXIYGMRPDJNQR-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C(NC(C)C)=O)C1CCNCC1

Computed Properties

• Exact Mass: 262.168127949g/mol
• Monoisotopic Mass: 262.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-Isopropyl-2-(piperidin-4-yloxy)-benzamide

Comprehensive Overview of N-Isopropyl-2-(piperidin-4-yloxy)-benzamide (CAS No. 902837-04-1)

N-Isopropyl-2-(piperidin-4-yloxy)-benzamide, identified by its CAS No. 902837-04-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a benzamide core with an isopropyl group and a piperidin-4-yloxy moiety, making it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are particularly intrigued by its potential as a scaffold for designing novel bioactive molecules targeting neurological and metabolic disorders.

In recent years, the demand for N-Isopropyl-2-(piperidin-4-yloxy)-benzamide has surged due to its relevance in addressing modern health challenges, such as neurodegenerative diseases and chronic pain management. The compound's structural flexibility allows for modifications that enhance its pharmacokinetic properties, a topic frequently searched in AI-driven drug design platforms. Its piperidine component, a common motif in CNS-active drugs, aligns with trending searches like "piperidine derivatives in medicine" and "benzamide-based therapeutics," reflecting its interdisciplinary appeal.

From a synthetic chemistry perspective, CAS No. 902837-04-1 exemplifies advancements in heterocyclic compound synthesis. The incorporation of the piperidin-4-yloxy group via ether linkage showcases innovative strategies to improve solubility and bioavailability—a key concern in small-molecule drug development. Laboratories focusing on high-throughput screening often explore this compound’s derivatives, leveraging its modularity for optimizing target binding affinity, as highlighted in recent computational chemistry studies.

The compound’s potential extends to preclinical research, where its interactions with G-protein-coupled receptors (GPCRs) are under investigation. Given the rising popularity of queries like "GPCR modulators 2024" and "neuropharmacology breakthroughs," N-Isopropyl-2-(piperidin-4-yloxy)-benzamide serves as a case study for rational drug design. Its isopropyl substituent further contributes to metabolic stability, a critical factor discussed in forums on ADME optimization (Absorption, Distribution, Metabolism, Excretion).

Beyond therapeutics, 902837-04-1 is explored in chemical biology for probing enzyme mechanisms and signal transduction pathways. Its compatibility with click chemistry techniques—a trending topic in bioconjugation—enables precise labeling for imaging studies. This versatility resonates with searches such as "small-molecule probes for imaging" and "bioorthogonal chemistry applications," underscoring its cross-disciplinary utility.

In summary, N-Isopropyl-2-(piperidin-4-yloxy)-benzamide (CAS No. 902837-04-1) represents a convergence of synthetic innovation and biomedical relevance. Its multifaceted applications—from drug discovery to chemical biology—align with contemporary scientific priorities, making it a compound of enduring interest in both academic and industrial settings. As research evolves, this molecule is poised to remain at the forefront of discussions on next-generation therapeutics and molecular design.